Cas no 2034483-09-3 (N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide)

• Product Name: N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• CAS No: 2034483-09-3
• MF: C₁₈H₂₅F₃N₂O₂S₂
• MW: 422.528512716293
• CID: 5553684
• Update Time: 2025-05-21

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C18H25F3N2O2S2/c19-18(20,21)15-2-1-3-17(12-15)27(24,25)22-13-14-4-8-23(9-5-14)16-6-10-26-11-7-16/h1-3,12,14,16,22H,4-11,13H2
• InChI Key： QKHAHAUCTSIQJF-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3CCSCC3)CC2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide (CAS No. 2034483-09-3): An Overview of a Novel Compound in Medicinal Chemistry

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide (CAS No. 2034483-09-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular architecture, includes a thianyl group, a piperidine ring, and a trifluoromethylated benzene sulfonamide moiety. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The thianyl group, a sulfur-containing heterocycle, is known for its ability to modulate the physicochemical properties of molecules, such as solubility and lipophilicity. In the context of N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide, the thianyl group may enhance the compound's ability to cross biological membranes, thereby improving its bioavailability. This is particularly important in drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy.

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many biologically active compounds. In this compound, the piperidine ring is linked to the thianyl group through a methylene bridge, forming a 1-(thian-4-yl)piperidin-4-yl moiety. This structural arrangement can influence the compound's conformational flexibility and binding affinity to target proteins. Recent studies have shown that piperidine-containing compounds often exhibit potent activity against various receptors and enzymes, making them valuable leads for drug discovery.

The trifluoromethylated benzene sulfonamide moiety is another key feature of this compound. The trifluoromethyl group (CF₃) is known for its strong electron-withdrawing effect and hydrophobic properties, which can significantly impact the compound's biological activity. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The combination of these functional groups in N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide suggests that it may have multiple pharmacological effects.

Recent research has focused on elucidating the biological activities of N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings highlight the potential of this compound as a lead candidate for the development of new therapeutic agents.

In terms of pharmacokinetics, preliminary studies have indicated that N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity and low molecular weight suggest that it can readily cross cell membranes and reach target tissues. However, further studies are needed to optimize its pharmacokinetic profile and ensure optimal therapeutic efficacy.

The safety profile of N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide is another critical aspect of its development as a potential drug candidate. Preclinical toxicity studies have shown that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, more comprehensive safety assessments are required to ensure its safety in clinical settings.

In conclusion, N-[[1-(thian-4-yl)piperidin-4-yL)methyl]-3-(trifluoromethyl)benzenesulfonamide (CAS No. 2034483-09-3) represents a promising compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable biological activities make it an attractive lead for further research and development. As ongoing studies continue to uncover more about its mechanisms of action and therapeutic potential, this compound may pave the way for new advancements in drug discovery and clinical medicine.